n-Heptane
n-Heptane
, also known as N-heptane or CH3-[CH2]5-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 4-heptanone, 2-isopropyl-5-methyl-1-heptanol, and heptane-1, 2, 3-triol. is a sweet, alkane, and ethereal tasting compound that can be found in cardamom and ginger. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound.
Heptane is a straight-chain alkane with seven carbon atoms. It has been found in Jeffrey pine (Pinus jeffreyi). It has a role as a non-polar solvent and a plant metabolite. It is a volatile organic compound and an alkane.
N-heptane is a clear colorless liquids with a petroleum-like odor. Flash point 25°F. Less dense than water and insoluble in water. Vapors heavier than air.
Heptane is a straight-chain alkane with seven carbon atoms. It has been found in Jeffrey pine (Pinus jeffreyi). It has a role as a non-polar solvent and a plant metabolite. It is a volatile organic compound and an alkane.
N-heptane is a clear colorless liquids with a petroleum-like odor. Flash point 25°F. Less dense than water and insoluble in water. Vapors heavier than air.
Brand Name:
Vulcanchem
CAS No.:
142-82-5
VCID:
VC0126788
InChI:
InChI=1S/C7H16/c1-3-5-7-6-4-2/h3-7H2,1-2H3
SMILES:
CCCCCCC
Molecular Formula:
C7H16
CH3(CH2)5CH3
C7H16
CH3(CH2)5CH3
C7H16
Molecular Weight:
100.2 g/mol
n-Heptane
CAS No.: 142-82-5
Reference Standards
VCID: VC0126788
Molecular Formula: C7H16
CH3(CH2)5CH3
C7H16
Molecular Weight: 100.2 g/mol
CAS No. | 142-82-5 |
---|---|
Product Name | n-Heptane |
Molecular Formula | C7H16 CH3(CH2)5CH3 C7H16 |
Molecular Weight | 100.2 g/mol |
IUPAC Name | heptane |
Standard InChI | InChI=1S/C7H16/c1-3-5-7-6-4-2/h3-7H2,1-2H3 |
Standard InChIKey | IMNFDUFMRHMDMM-UHFFFAOYSA-N |
SMILES | CCCCCCC |
Canonical SMILES | CCCCCCC |
Boiling Point | 209.1 °F at 760 mm Hg (USCG, 1999) 98.5 °C 98.38 °C 98.4 °C 209°F |
Colorform | Colorless liquid |
Density | 0.6838 at 68 °F (USCG, 1999) 0.6795 g/cu cm at 25 °C Density (at 20 °C): 0.68 g/ml 0.68 |
Flash Point | 25 °F (USCG, 1999) 25 °F (Closed Cup) 30 °F (-1 °C), open cup -7 °C c.c. 25°F |
Melting Point | -131 °F (USCG, 1999) -90.6 °C -90.549 °C -90.6°C -90.7 °C -131°F |
Physical Description | N-heptane is a clear colorless liquids with a petroleum-like odor. Flash point 25°F. Less dense than water and insoluble in water. Vapors heavier than air. Liquid; WetSolid Liquid VOLATILE COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colorless liquid with a gasoline-like odor. |
Description | , also known as N-heptane or CH3-[CH2]5-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2 , and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, 4-heptanone, 2-isopropyl-5-methyl-1-heptanol, and heptane-1, 2, 3-triol. is a sweet, alkane, and ethereal tasting compound that can be found in cardamom and ginger. This makes a potential biomarker for the consumption of these food products. is a potentially toxic compound. Heptane is a straight-chain alkane with seven carbon atoms. It has been found in Jeffrey pine (Pinus jeffreyi). It has a role as a non-polar solvent and a plant metabolite. It is a volatile organic compound and an alkane. N-heptane is a clear colorless liquids with a petroleum-like odor. Flash point 25°F. Less dense than water and insoluble in water. Vapors heavier than air. |
Solubility | 0.0003 % (NIOSH, 2016) 3.39e-05 M 0.0034 mg/mL at 25 °C In water, 3.40 mg/L at 25 °C Soluble in carbon tetrachloride; very soluble in ethanol; miscible with ethyl ether, acetone, benzene, chloroform, and petroleum ether Solubility in water, mg/l at 25 °C: 2.2 (very poor) 0.0003% |
Synonyms | Dipropylmethane; Heptyl Hydride; NSC 62784; Skellysolve C; n-Heptane |
Vapor Density | 3.45 (Air = 1) Relative vapor density (air = 1): 3.5 |
Vapor Pressure | 37.49 mm Hg at 70 °F (USCG, 1999) 46.00 mmHg 4.60X10+1 mm Hg at 25 °C /Extrapolated/ Vapor pressure, kPa at 20 °C: 4.6 40 mmHg (72°F): 40 mmHg |
PubChem Compound | 8900 |
Last Modified | Nov 11 2021 |
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